Cas no 648924-38-3 (Benzamide, N-([1,1'-biphenyl]-3-ylmethyl)-4-fluoro-2-hydroxy-)

Benzamide, N-([1,1'-biphenyl]-3-ylmethyl)-4-fluoro-2-hydroxy- structure
648924-38-3 structure
Product Name:Benzamide, N-([1,1'-biphenyl]-3-ylmethyl)-4-fluoro-2-hydroxy-
CAS No:648924-38-3
MF:C20H16FNO2
MW:321.344948768616
CID:412127
PubChem ID:57721759
Update Time:2025-04-19

Benzamide, N-([1,1'-biphenyl]-3-ylmethyl)-4-fluoro-2-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • Benzamide, N-([1,1'-biphenyl]-3-ylmethyl)-4-fluoro-2-hydroxy-
    • 4-fluoro-2-hydroxy-N-[(3-phenylphenyl)methyl]benzamide
    • 648924-38-3
    • SCHEMBL13812755
    • DTXSID60727746
    • N-[([1,1'-Biphenyl]-3-yl)methyl]-4-fluoro-2-hydroxybenzamide
    • Inchi: 1S/C20H16FNO2/c21-17-9-10-18(19(23)12-17)20(24)22-13-14-5-4-8-16(11-14)15-6-2-1-3-7-15/h1-12,23H,13H2,(H,22,24)
    • InChI Key: SFPGRGHFXWJKKS-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=C(C=1)O)C(NCC1C=CC=C(C2C=CC=CC=2)C=1)=O

Computed Properties

  • Exact Mass: 321.11658
  • Monoisotopic Mass: 321.11650692g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 410
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 49.3Ų

Experimental Properties

  • PSA: 49.33

Benzamide, N-([1,1'-biphenyl]-3-ylmethyl)-4-fluoro-2-hydroxy- Related Literature

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